3-(4-(methylthio)phenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one

• IUPAC Name: 3-(4-methylsulfanylphenyl)-1-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)propan-1-one
• InChI: InChI=1S/C21H26N4O2S/c1-28-18-7-4-16(5-8-18)6-9-19(26)25-10-2-3-17-15-22-21(23-20(17)25)24-11-13-27-14-12-24/h4-5,7-8,15H,2-3,6,9-14H2,1H3
• InChI Key: PNQHTUORFKMGEJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCC(=O)N2CCCC3=CN=C(N=C32)N4CCOCC4
• Molecular Formula: C21H26N4O2S
• Molecular Weight: 398.5 g/mol

Description

3-(4-(methylthio)phenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one is a useful research compound. Its molecular formula is C21H26N4O2S and its molecular weight is 398.53. The purity is usually 95%.
BenchChem offers high-quality 3-(4-(methylthio)phenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-(methylthio)phenyl)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Study of Antimicrobial Activity of Some Synthesized Pyrimidine-Triazole Derivatives: Novel derivatives of pyrimidine-triazole, synthesized from a morpholin-3-one molecule, showed antimicrobial activity against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022).
• Microwave Assisted Synthesis and Antibacterial Activity of Some Novel Pyrimidines and Thiazolidinones: Synthesis of pyrimidines containing a morpholine moiety demonstrated antibacterial activity (C.Merugu, Ramesh & Sreenivasulu, 2010).

Cancer Research

• Preclinical Assessment of the Absorption and Disposition of the Phosphatidylinositol 3-Kinase/Mammalian Target of Rapamycin Inhibitor GDC-0980: This study characterized the absorption and disposition of GDC-0980, a compound related to the queried chemical, and its efficacy in a human breast cancer model (Salphati et al., 2012).
• Synthesis and Evaluation of New Anti-microbial Additive Based on Pyrimidine Derivative for Surface Coating and into Printing Ink Paste: Heterocyclic compounds containing a pyrimidine derivative exhibited antimicrobial effects and were explored for their potential application in surface coatings and printing ink paste (El‐Wahab et al., 2015).

Chemical Synthesis

• A Convenient Synthetic Method and Spectral Characterization of New Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and Its Pyrimidine Derivatives: Synthesis of pyrimidine derivatives containing morpholine was explored, showing the potential for investigating their pharmacological activities (Zaki, Radwan & El-Dean, 2017).

Parkinson's Disease Research

• Synthesis of [11C]HG-10-102-01 as a New Potential PET Agent for Imaging of LRRK2 Enzyme in Parkinson's Disease: This study focused on the synthesis of a compound with potential for use in PET imaging related to Parkinson's disease (Wang, Gao, Xu & Zheng, 2017).